6-[[3-Propan-2-yloxy-5-(2-thiophen-3-ylethoxy)benzoyl]amino]pyridine-3-carboxylic acid 6-[[3-Propan-2-yloxy-5-(2-thiophen-3-ylethoxy)benzoyl]amino]pyridine-3-carboxylic acid GKA-22 is an allosteric activator of human glucokinase in the absence of glucose.
Brand Name: Vulcanchem
CAS No.: 480463-02-3
VCID: VC0528920
InChI: InChI=1S/C22H22N2O5S/c1-14(2)29-19-10-17(9-18(11-19)28-7-5-15-6-8-30-13-15)21(25)24-20-4-3-16(12-23-20)22(26)27/h3-4,6,8-14H,5,7H2,1-2H3,(H,26,27)(H,23,24,25)
SMILES: CC(C)OC1=CC(=CC(=C1)OCCC2=CSC=C2)C(=O)NC3=NC=C(C=C3)C(=O)O
Molecular Formula: C22H22N2O5S
Molecular Weight: 426.5 g/mol

6-[[3-Propan-2-yloxy-5-(2-thiophen-3-ylethoxy)benzoyl]amino]pyridine-3-carboxylic acid

CAS No.: 480463-02-3

Inhibitors

VCID: VC0528920

Molecular Formula: C22H22N2O5S

Molecular Weight: 426.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

6-[[3-Propan-2-yloxy-5-(2-thiophen-3-ylethoxy)benzoyl]amino]pyridine-3-carboxylic acid - 480463-02-3

CAS No. 480463-02-3
Product Name 6-[[3-Propan-2-yloxy-5-(2-thiophen-3-ylethoxy)benzoyl]amino]pyridine-3-carboxylic acid
Molecular Formula C22H22N2O5S
Molecular Weight 426.5 g/mol
IUPAC Name 6-[[3-propan-2-yloxy-5-(2-thiophen-3-ylethoxy)benzoyl]amino]pyridine-3-carboxylic acid
Standard InChI InChI=1S/C22H22N2O5S/c1-14(2)29-19-10-17(9-18(11-19)28-7-5-15-6-8-30-13-15)21(25)24-20-4-3-16(12-23-20)22(26)27/h3-4,6,8-14H,5,7H2,1-2H3,(H,26,27)(H,23,24,25)
Standard InChIKey PTEMBHHJYAKKNK-UHFFFAOYSA-N
SMILES CC(C)OC1=CC(=CC(=C1)OCCC2=CSC=C2)C(=O)NC3=NC=C(C=C3)C(=O)O
Canonical SMILES CC(C)OC1=CC(=CC(=C1)OCCC2=CSC=C2)C(=O)NC3=NC=C(C=C3)C(=O)O
Appearance Solid powder
Description GKA-22 is an allosteric activator of human glucokinase in the absence of glucose.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms GKA-22; GKA 22; GKA22;
Reference 1: Kong M, Chen XG, Liu CS, Liu CG, Meng XH, Yu le J. Antibacterial mechanism of chitosan microspheres in a solid dispersing system against E. coli. Colloids Surf B Biointerfaces. 2008 Sep 1;65(2):197-202. doi: 10.1016/j.colsurfb.2008.04.003. Epub 2008 Apr 16. PubMed PMID: 18508247.
PubChem Compound 9954194
Last Modified Nov 11 2021
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